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Compound of Interest

Compound Name: Hafnium tetranitrate

Cat. No.: B098167 Get Quote

CAS Number: 15509-05-4

This in-depth guide serves as a technical resource for researchers, scientists, and

professionals in drug development, providing essential information on Hafnium Tetranitrate.

The following sections detail its chemical and physical properties, comprehensive safety data,

and procedural protocols derived from safety data sheets.

Core Data Summary
Hafnium Tetranitrate, with the chemical formula Hf(NO₃)₄, is a compound of interest in various

research and development applications.[1] The following tables summarize the key quantitative

data available for this compound. It is important to note that a dedicated safety data sheet for

pure Hafnium Tetranitrate is not readily available; therefore, the safety and hazard information

is compiled from data on related compounds such as Hafnium in nitric acid solution and

Hafnium Oxynitrate.

Identifier Value

CAS Number 15509-05-4[1][2][3][4][5][6]

Molecular Formula HfN₄O₁₂[3][4][7]

Molecular Weight 426.51 g/mol [4]
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Physical and Chemical Properties Value

Appearance White crystals[1]

Boiling Point 83°C at 760 mmHg[4]

Solubility in Water Moderately soluble[1]

Safety and Hazard Information
The following tables outline the hazard identification and precautionary statements associated

with hafnium nitrate compounds. This information is critical for ensuring safe handling and use

in a laboratory setting.

GHS Hazard Classification

Hazard Class Category Hazard Statement

Oxidizing solids Not specified
H272: May intensify fire;

oxidizer[1]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[8]

Serious Eye Damage/Eye

Irritation
1

H319: Causes serious eye

irritation[1]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation[1]

Precautionary Statements
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Code Statement

P210
Keep away from heat, sparks, open flames, and

hot surfaces. No smoking.[1]

P220
Keep/Store away from clothing/combustible

materials.[1]

P260
Do not breathe fumes, mists, vapors, or spray.

[8]

P264 Wash hands thoroughly after handling.[8]

P280
Wear protective gloves, protective clothing, and

eye protection.[8]

P301 + P330 + P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.[8]

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.[8]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[8]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[8]

P310
Immediately call a POISON CENTER or

doctor/physician.[8]

P405 Store locked up.[1][8]

P501
Dispose of contents/container in accordance

with local regulations.[1][8]

Experimental Protocols
The following protocols are derived from the safety data sheets for handling accidental

exposure to hafnium nitrate solutions. These procedures should be clearly understood and
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readily accessible in any laboratory where this compound is used.

First-Aid Measures

Inhalation: If adverse effects occur, move the individual to an uncontaminated area. If the

person is not breathing, provide artificial respiration or oxygen by qualified personnel. Seek

immediate medical attention.

Skin Contact: Immediately wash the affected skin with soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Get immediate medical attention.

Contaminated clothing should be thoroughly cleaned and dried before reuse. Contaminated

shoes should be destroyed.

Eye Contact: Immediately flush the eyes, including under the eyelids, with copious amounts

of water for at least 15 minutes. Seek immediate medical attention.

Ingestion: Contact a poison control center immediately for instructions. Do not induce

vomiting. Give water to rinse out the mouth. Never give liquids to a person who is losing

consciousness or is unconscious. If vomiting occurs, keep the head lower than the hips to

prevent aspiration. If the person is not breathing, provide artificial respiration by qualified

personnel. Seek immediate medical attention.

Visualized Workflows
The following diagrams illustrate key safety and experimental workflows.
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First-Aid Protocol for Hafnium Tetranitrate Exposure

Exposure Event

Immediate Actions

First-Aid Procedures

Medical Attention

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash Skin with Soap & Water Flush Eyes with Water Rinse Mouth with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-Aid Protocol for Hafnium Tetranitrate Exposure.
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Safe Handling and Storage Workflow

Handling Procedures

Storage Conditions

Disposal

Receive Hafnium Tetranitrate

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Fume Hood

Avoid Breathing Dust/Fumes

Avoid Contact with Skin and Eyes

Store in a Locked Area

Keep in a Cool, Dry Place

Store Away from Combustibles

Dispose as Hazardous Waste

End of Lifecycle

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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